N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzofuran-2-carboxamide
Description
Scientific Research Applications
Antibacterial and Antifungal Applications
The compound has been evaluated for its potential in treating bacterial and fungal infections. Its structure allows for interaction with microbial cell membranes, potentially disrupting their function and leading to cell death. The presence of the thiopyran ring can enhance the compound’s ability to bind to enzymes or receptors in the pathogens, making it a candidate for further study as an antibacterial or antifungal agent .
Cancer Research
In cancer research, the compound’s ability to interact with cellular macromolecules could be exploited to design new chemotherapeutic agents. The benzofuran moiety, in particular, is known for its anticancer properties, and its incorporation into this compound could lead to the development of novel treatments that target specific cancer cells while minimizing damage to healthy cells .
Antiparasitic Activity
The compound’s structural features, such as the hydroxyethoxy group, may allow it to interfere with the life cycle of parasites. This interference could be through the inhibition of essential enzymes or disruption of membrane integrity, which could make it a valuable tool in the development of new antiparasitic drugs .
Antihistamine and Antidepressive Effects
The compound’s potential to act as an antihistamine or antidepressant has been suggested due to the flexibility of the piperazine ring and the polar nitrogen atoms it contains. These features can facilitate favorable interactions with biological targets involved in allergic reactions or mood regulation .
Synthesis of Heterocyclic Compounds
This compound serves as a versatile intermediate in the synthesis of various heterocyclic compounds. Its modifiable structure allows for the creation of a wide array of derivatives, which can be used to develop new materials with desired chemical and physical properties .
Development of Photosensitive and Electrochromic Materials
The thiopyran-derived scaffold within the compound’s structure is useful in the synthesis of materials that respond to light or electrical stimuli. These materials have applications in creating smart windows, displays, and sensors that change color or transparency in response to environmental changes .
properties
IUPAC Name |
N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4S/c19-7-8-21-17(5-9-23-10-6-17)12-18-16(20)15-11-13-3-1-2-4-14(13)22-15/h1-4,11,19H,5-10,12H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPHSETSROZWJEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CNC(=O)C2=CC3=CC=CC=C3O2)OCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzofuran-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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